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Compound of Interest

5-Hydroxybenzothiazole-2-
Compound Name:
carboxylic acid

Cat. No.: B1406134

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for 5-Hydroxybenzothiazole-2-carboxylic acid, a compound utilized in
various research applications.

Immediate Safety and Handling Precautions

Before handling 5-Hydroxybenzothiazole-2-carboxylic acid, it is crucial to be familiar with its
potential hazards. While a specific Safety Data Sheet (SDS) for this compound is not readily
available, data from structurally similar compounds suggest that it should be handled with care.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

General Hygiene:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Chemical Properties and Hazard Data

A summary of key identifiers for 5-Hydroxybenzothiazole-2-carboxylic acid is provided in the

table below.
Property Value
Chemical Name 5-Hydroxybenzothiazole-2-carboxylic acid
CAS Number 1261809-89-5[1]
Molecular Formula C8H5NO39[1]
Molecular Weight 195.20 g/mol [1]

Based on the safety data sheets of analogous compounds like 2-Aminothiazole-5-carboxylic
acid and 5-Hydroxy-2-indolecarboxylic acid, it is prudent to assume that 5-
Hydroxybenzothiazole-2-carboxylic acid may cause skin, eye, and respiratory irritation[2][3].
Therefore, it should be treated as a hazardous substance.

Step-by-Step Disposal Protocol

The recommended disposal procedure for 5-Hydroxybenzothiazole-2-carboxylic acid is to
treat it as hazardous chemical waste. Do not dispose of this compound down the drain or in
regular solid waste.
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o Waste Collection:

o Collect waste 5-Hydroxybenzothiazole-2-carboxylic acid, whether in solid form or in
solution, in a designated and clearly labeled hazardous waste container.

o The container must be compatible with the chemical, in good condition, and have a secure
lid.

e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "5-
Hydroxybenzothiazole-2-carboxylic acid".

o Include the approximate concentration and quantity of the waste.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Follow all institutional guidelines for the storage of hazardous waste.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o The standard procedure for compounds of this nature is disposal at an approved waste
disposal plant[2][3].

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 5-Hydroxybenzothiazole-2-carboxylic acid.
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Start: Handling 5-Hydroxybenzothiazole-2-carboxylic acid

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Spill or Unused Material

'

Collect in a Labeled
Hazardous Waste Container

'

Store Securely in a
Designated Waste Area

'

Contact Environmental Health & Safety (EHS)
for Pickup and Disposal

End: Proper Disposal

Click to download full resolution via product page

Disposal Workflow for 5-Hydroxybenzothiazole-2-carboxylic acid

By adhering to these procedures, researchers can ensure the safe handling and
environmentally responsible disposal of 5-Hydroxybenzothiazole-2-carboxylic acid, thereby
fostering a secure and sustainable laboratory environment. Always consult your institution's

specific safety and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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